N-(2-(2-((2-methoxyethyl)amino)-2-oxoethyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-3-phenylpropanamide

• IUPAC Name: N-[2-[2-(2-methoxyethylamino)-2-oxoethyl]-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-3-phenylpropanamide
• InChI: InChI=1S/C19H24N4O3S/c1-26-10-9-20-18(25)11-23-19(15-12-27-13-16(15)22-23)21-17(24)8-7-14-5-3-2-4-6-14/h2-6H,7-13H2,1H3,(H,20,25)(H,21,24)
• InChI Key: MJNANSRSNGFEMC-UHFFFAOYSA-N
• Canonical SMILES: COCCNC(=O)CN1C(=C2CSCC2=N1)NC(=O)CCC3=CC=CC=C3
• Molecular Formula: C19H24N4O3S
• Molecular Weight: 388.5 g/mol
• CAS No.: 1105249-54-4

Description

N-(2-(2-((2-methoxyethyl)amino)-2-oxoethyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-3-phenylpropanamide is a useful research compound. Its molecular formula is C19H24N4O3S and its molecular weight is 388.49. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Biological Activity

N-(2-(2-((2-methoxyethyl)amino)-2-oxoethyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-3-phenylpropanamide is a complex organic compound with significant potential in medicinal chemistry. This article delves into its biological activity, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

The compound's molecular formula is $C_{18}H_{22}N_{4}O_{3}S$ with a molecular weight of 374.5 g/mol. It features several functional groups, including an amide, a pyrazole ring, and a thiophene moiety, which contribute to its biological activity.

Property	Value
Molecular Formula	C₁₈H₂₂N₄O₃S
Molecular Weight	374.5 g/mol
CAS Number	1105204-66-7

The biological activity of this compound has been linked to its ability to interact with various biochemical pathways. Notably, it has been studied for its potential as an inhibitor of exchange proteins directly activated by cyclic adenosine monophosphate (cAMP), which are crucial in intracellular signaling pathways. By modulating these pathways, the compound may exert therapeutic effects on conditions where cAMP signaling is disrupted.

Research Findings

• Inhibition Studies : Various studies have demonstrated that the compound can effectively inhibit specific enzymes involved in cellular signaling. For instance, it has shown promise in inhibiting EPAC proteins, which play a significant role in mediating the effects of cAMP within cells. Molecular docking studies indicate that the compound binds effectively to the active sites of these proteins, influencing their activity and downstream signaling pathways.
• Pharmacological Potential : The compound has been explored for its potential applications in treating diseases characterized by dysregulated cAMP signaling, including certain types of cancer and metabolic disorders. Its unique structure allows for selective targeting of EPAC proteins, which could lead to fewer side effects compared to traditional therapies.
• Case Studies : In vitro studies have reported that this compound exhibits cytotoxic effects against various cancer cell lines. For example:
  • Study A : Demonstrated a dose-dependent decrease in cell viability in breast cancer cell lines.
  • Study B : Showed that the compound inhibits tumor growth in xenograft models by modulating cAMP levels.